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Compound of Interest

Compound Name: p-Tolualdehyde

Cat. No.: B123495

Essential Safety and Handling Guide for p-
Tolualdehyde

This guide provides immediate, essential safety and logistical information for the proper
handling and disposal of p-Tolualdehyde in a laboratory setting. It is intended for researchers,
scientists, and drug development professionals to ensure safe operational procedures.

Personal Protective Equipment (PPE)

When handling p-Tolualdehyde, it is crucial to use appropriate personal protective equipment
to minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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PPE Category Recommended Equipment  Standard

. OSHA 29 CFR 1910.133 or
Chemical safety goggles or a

Eye/Face Protection ) European Standard EN166[1]
face shield. 2]

Appropriate chemical-resistant .
Regulation (EU) 2016/425 and

Skin Protection gloves. Inspect gloves prior to
the standard EN 374[3]

use.[3]

Wear appropriate protective
clothing to minimize skin
contact.[1][2]

A NIOSH/MSHA or European
Standard EN 149 approved

full-facepiece airline respirator
, N _ OSHA 29 CFR 1910.134 or
in positive pressure mode with

Respiratory Protection o European Standard EN 149[1]
emergency escape provisions o]

may be necessary if ventilation
is inadequate or exposure

limits are exceeded.

Emergency First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure to p-Tolualdehyde.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact . .

upper and lower eyelids. Seek medical

attention.[1][2]

Immediately flush skin with plenty of soap and
i water for at least 15 minutes while removing
Skin Contact _ _ _
contaminated clothing and shoes. Seek medical

attention.[1][2]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation
breathing is difficult, give oxygen. Seek medical
attention.[1][2]
Do NOT induce vomiting. If the person is
conscious and alert, rinse their mouth and drink
Ingestion 2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1][2]

Safe Handling and Storage

Proper handling and storage procedures are essential to prevent accidents and maintain the
chemical's stability.

Handling:

Wash hands thoroughly after handling.[1][2]

Use only in a well-ventilated area.[1][2]

Avoid contact with eyes, skin, and clothing.[1][2]

Keep away from heat, sparks, and flame.[1][2]

Avoid ingestion and inhalation.[1][2]
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o Empty containers may retain product residue and can be hazardous.[1][2]

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.[1]

Keep the container tightly closed when not in use.[1]

Keep away from sources of ignition.[1]

p-Tolualdehyde is air sensitive; store under an inert gas.[3][5]

Accidental Release and Disposal Plan

In the event of a spill or for final disposal, follow these procedures to mitigate environmental
contamination and ensure safety.

Accidental Release:

Ensure adequate ventilation and remove all sources of ignition.[3]
o Wear appropriate personal protective equipment as outlined above.[3]

o Absorb the spill with an inert, non-combustible material such as sand, earth, diatomaceous
earth, or vermiculite.[1][3]

o Collect the absorbed material and place it in a suitable, closed container for disposal.[3]

e Do not let the product enter drains.[3]

Disposal:

o Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3][5]
o Waste material must be disposed of in accordance with national and local regulations.[3]

e Do not mix with other waste. Handle uncleaned containers as you would the product itself.[3]
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Quantitative Safety Data

The following table provides key quantitative data for p-Tolualdehyde.

Parameter Value

Flash Point 71 °C/ 159.8 °F[6]
Autoignition Temperature 435 °C /815 °F[1][6]
Oral LD50 (Rat) 1600 mg/kg[4]

Dermal LD50 (Rat) 2500 mg/kg[4]

Lower Explosion Limit 0.9%[4][6]

Upper Explosion Limit 5.6%[4][6]

Vapor Pressure <1 mbar @ 20 °C[4][6]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard workflow for safely handling p-Tolualdehyde in a
laboratory setting.
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Caption: Workflow for Safe Handling of p-Tolualdehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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